Cas no 2171238-32-5 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid
• CAS No: 2171238-32-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5995678
• PubChem ID: 165557032
• Update Time: 2025-11-06

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid
• 2171238-32-5
• EN300-1548923
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid

• Inchi： 1S/C27H26N2O5/c1-16-13-18(26(31)32)11-12-24(16)29-25(30)14-17(2)28-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,17,23H,14-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t17-/m1/s1
• InChI Key： OJSFVSUUDUQRRV-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=CC(C(=O)O)=CC=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid

Comprehensive Overview of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid (CAS No. 2171238-32-5)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid (CAS No. 2171238-32-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of fluorenylmethyloxycarbonyl (Fmoc) reagents, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring a 3-methylbenzoic acid backbone and an Fmoc-protected amino group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule drugs.

The growing demand for custom peptide synthesis and drug discovery has increased interest in compounds like CAS No. 2171238-32-5. Researchers often search for high-purity Fmoc-amino acids to ensure optimal yields in peptide coupling reactions. This compound’s stereochemical purity (3R configuration) is particularly important for applications requiring chiral specificity, such as enzyme inhibitors or receptor-targeted therapeutics. Recent trends in AI-driven drug design and combinatorial chemistry have further highlighted its relevance.

From a synthetic chemistry perspective, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid offers excellent solubility in common organic solvents like DMF and DCM, facilitating its use in automated peptide synthesizers. Its Fmoc group can be selectively deprotected under mild basic conditions (e.g., piperidine), making it compatible with orthogonal protection strategies. These properties align with the industry’s shift toward green chemistry and sustainable synthesis practices.

In bioconjugation and proteomics research, this compound serves as a linker molecule for attaching functional groups to peptide scaffolds. Its carboxylic acid moiety enables amide bond formation with amines, while the aromatic methyl group enhances stability against metabolic degradation. Such features are pivotal for developing long-acting peptide therapeutics, a hot topic in biopharmaceutical innovation.

Quality control of CAS No. 2171238-32-5 typically involves HPLC and mass spectrometry to verify purity (>95%) and molecular weight. Suppliers often highlight its compliance with cGMP standards, addressing the demand for research-grade chemicals in preclinical studies. As the peptide drug market expands—projected to exceed $50 billion by 2025—compounds like this will remain essential for next-generation therapeutics targeting diabetes, oncology, and autoimmune diseases.

For researchers exploring structure-activity relationships (SAR), the 3-methylbenzoic acid segment of this molecule provides a hydrophobic pharmacophore, which can influence target binding affinity. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, reflecting the integration of cheminformatics in modern drug development.

In summary, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid (CAS No. 2171238-32-5) is a versatile building block for peptide-based drug discovery, combining Fmoc protection, chiral integrity, and functional adaptability. Its applications span from academic research to industrial-scale production, underscoring its importance in advancing precision medicine and therapeutic innovation.